Cas no 892773-46-5 (6-fluoro-3-(4-methoxybenzenesulfonyl)-7-(piperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one)

• Product Name: 6-fluoro-3-(4-methoxybenzenesulfonyl)-7-(piperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one
• CAS No: 892773-46-5
• MF: C₂₄H₂₇FN₂O₄S
• MW: 458.545588731766
• CID: 5449352
• Update Time: 2025-06-15

6-fluoro-3-(4-methoxybenzenesulfonyl)-7-(piperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-(4-methoxyphenyl)sulfonyl-7-piperidin-1-yl-1-propylquinolin-4-one
• 6-fluoro-3-(4-methoxybenzenesulfonyl)-7-(piperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C24H27FN2O4S/c1-3-11-27-16-23(32(29,30)18-9-7-17(31-2)8-10-18)24(28)19-14-20(25)22(15-21(19)27)26-12-5-4-6-13-26/h7-10,14-16H,3-6,11-13H2,1-2H3
• InChI Key： SCZZAXPEIGOBOC-UHFFFAOYSA-N
• SMILES： N1(CCC)C2=C(C=C(F)C(N3CCCCC3)=C2)C(=O)C(S(C2=CC=C(OC)C=C2)(=O)=O)=C1

Additional information on 6-fluoro-3-(4-methoxybenzenesulfonyl)-7-(piperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one

Introduction to 6-Fluoro-3-(4-Methoxybenzenesulfonyl)-7-(Piperidin-1-yl)-1-Propyl-1,4-Dihydroquinolin-4-One (CAS No. 892773-46-5)

6-Fluoro-3-(4-methoxybenzenesulfonyl)-7-(piperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one (CAS No. 892773-46-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolones, which are known for their diverse biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The unique structural features of this molecule, particularly the presence of a fluoro substituent, a methoxybenzenesulfonyl group, and a piperidine ring, contribute to its potential therapeutic applications.

The chemical structure of 6-fluoro-3-(4-methoxybenzenesulfonyl)-7-(piperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one is characterized by a central quinoline ring system fused with a piperidine ring. The fluoro substituent at the 6-position enhances the lipophilicity and metabolic stability of the molecule, while the methoxybenzenesulfonyl group at the 3-position provides additional steric and electronic effects that can influence its biological activity. The propyl side chain at the 1-position further modulates the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of 6-fluoro-3-(4-methoxybenzenesulfonyl)-7-(piperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-kB and MAPK.

In addition to its anti-inflammatory properties, 6-fluoro-3-(4-methoxybenzenesulfonyl)-7-(piperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one has shown promise in cancer research. A preclinical study conducted by researchers at the National Cancer Institute found that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and induce oxidative stress in cancer cells.

The pharmacokinetic profile of 6-fluoro-3-(4-methoxybenzenesulfonyl)-7-(piperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one has also been extensively studied. Research indicates that it has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. The compound is metabolized primarily through hepatic pathways, with major metabolites being excreted in urine and feces.

Safety and toxicity studies have shown that 6-fluoro-3-(4-methoxybenzenesulfonyl)-7-(piperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one is well-tolerated at therapeutic doses. Preclinical toxicity assessments in rodents and non-human primates revealed no significant adverse effects on major organs or systems. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

The potential applications of 6-fluoro-3-(4-methoxybenzenesulfonyl)-7-(piperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one extend beyond inflammation and cancer. Ongoing research is exploring its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

In conclusion, 6-fluoro-3-(4-methoxybenzenesulfonyl)-7-(piperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one (CAS No. 892773-46-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge.